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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

Welcome to the Technical Support Center for Carbomer 980 gels. This resource is designed
for researchers, scientists, and drug development professionals to provide guidance on
achieving maximum viscosity and troubleshooting common issues during formulation.

Frequently Asked Questions (FAQS)

Q1: What is the optimal pH range for achieving maximum viscosity with Carbomer 980 gels?

Al: The ideal pH range for maximizing the viscosity of Carbomer 980 gels is typically between
5.0 and 10.0.[1] The viscosity significantly increases upon neutralization of the acidic
Carbomer 980 polymer. While high viscosity is maintained throughout this range, the peak
viscosity is often observed between pH 6.0 and 7.5.[2][3][4]

Q2: How does pH affect the viscosity of Carbomer 9807

A2: Carbomer 980 is a cross-linked polymer of acrylic acid. In its acidic state (typically pH 2.7-
3.5 in dispersion), the polymer chains are tightly coiled.[4][5] When a neutralizing agent (alkali)
is added, the carboxylic acid groups along the polymer backbone become ionized, creating
negative charges. These negative charges repel each other, causing the polymer chains to
uncoil and expand, which in turn entraps water molecules and dramatically increases the
viscosity of the solution to form a gel.[5]

Q3: What are common neutralizing agents for Carbomer 9807
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A3: Common neutralizing agents include sodium hydroxide (NaOH), potassium hydroxide
(KOH), and triethanolamine (TEA).[2][4] The choice of neutralizer can depend on the desired
properties of the final formulation, such as clarity and compatibility with other ingredients. For
instance, approximately 0.4g of sodium hydroxide is needed to neutralize 1g of carbomer.

Q4: What is the typical concentration range for Carbomer 980 in gel formulations?

A4: The recommended concentration for Carbomer 980 typically ranges from 0.1% to 1.0% by
weight, depending on the desired final viscosity.[1] Higher concentrations will result in higher
viscosity gels.[6]

Q5: Can high shear mixing affect the viscosity of my Carbomer 980 gel?

A5: Yes, prolonged exposure to high shear mixing after neutralization can permanently reduce
the viscosity of the gel.[7][8] It is best to use gentle, low-shear mixing once the gel has formed
to avoid breaking the polymer network. However, high shear can be beneficial for dispersing
the powder initially before neutralization to prevent agglomerates.

Data Presentation

The following table summarizes the viscosity of a 0.5% w/w Carbopol® 980 NF gel at different
pH values. Note that these values were obtained in a specific co-solvent system containing
water, propylene glycol, and glycerin, and neutralized with Triethanolamine (TEA).
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Viscosity (at a
Carbopol® 980 NF .
Sample ID pH specific shear rate,
(% wiw) : .
if available)

Data not explicitly

provided in a single
AQ5 0.5 5.1 value, but rheological

behavior was

characterized.

Data not explicitly

provided in a single
AQ6 0.5 6.3 value, but rheological

behavior was

characterized.

Data not explicitly

provided in a single
AQ8 0.5 8.0 value, but rheological

behavior was

characterized.

Source: Adapted from Rheological Characterization of Topical Carbomer Gels Neutralized to
Different pH.[9][10][11]

A technical data sheet for a Carbopol® polymer provides the following viscosity data for a 0.5
wt% dispersion neutralized to pH 7.3 - 7.8, measured with a Brookfield RVT at 20 rpm: 40,000 -
60,000 cP.[12] Another source indicates a viscosity of 54,000-60,000 cps for a 0.5% solution.

Experimental Protocols

Protocol for Preparation and pH Optimization of a
Carbomer 980 Gel

This protocol outlines the steps for preparing a Carbomer 980 gel and adjusting its pH to
achieve maximum viscosity.

Materials:
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e Carbomer 980 powder

e Deionized water

e Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)
o Beaker

e Overhead stirrer or magnetic stirrer with a vortex-inhibiting stirrer bar

e pH meter

e Viscometer

Methodology:

» Dispersion:

o Slowly sprinkle the desired amount of Carbomer 980 powder (e.g., 0.5g for a 0.5% w/w
gel in 100g of final product) into the vortex of vigorously stirred deionized water. Using a
high-speed disperser at this stage can help prevent the formation of agglomerates.

o Continue stirring until the powder is fully dispersed and hydrated. The dispersion will
appear translucent and may have a slightly acidic pH (around 3). Allow the dispersion to
hydrate for at least 30-60 minutes to ensure no "fish eyes" (undissolved particles) are
present.

o Neutralization and pH Adjustment:
o Begin gentle agitation of the Carbomer 980 dispersion.

o Slowly add the neutralizing agent dropwise while continuously monitoring the pH of the
dispersion with a calibrated pH meter.

o As the neutralizer is added, the viscosity will begin to increase. Continue adding the
neutralizer until the target pH (e.g., pH 6.5) is reached.

 Viscosity Measurement:
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o Allow the gel to equilibrate for at least one hour.

o Measure the viscosity of the gel using a calibrated viscometer according to the
instrument's operating instructions. It is important to record the spindle, speed, and
temperature for reproducible results.

o To create a pH-viscosity curve, prepare several batches and adjust the pH to different
values (e.g., 4, 5, 6, 7, 8, 9, 10) and measure the corresponding viscosity.

Troubleshooting Guides
Problem: White clumps or "fish eyes" in the gel.

o Cause: Incomplete hydration of the Carbomer 980 powder. This happens when the powder
is added too quickly or without sufficient agitation, causing the outer layer of the particles to
swell and prevent water from penetrating the core.

e Solution:

o Prevention: Sprinkle the powder slowly into a well-agitated vortex of water. Using a high-
shear mixer for the initial dispersion can be effective.

o Correction: Allow the dispersion to hydrate for a longer period (several hours or overnight)
with occasional gentle mixing. If clumps persist, gentle warming (to no more than 40°C)
can sometimes aid hydration.

Problem: The gel has low viscosity even after adding a
neutralizer.

e Cause 1: Incorrect pH. The pH may not be within the optimal range of 5.0-10.0.

e Solution 1: Check the pH with a calibrated pH meter and add more neutralizer if the pH is too
low, or a suitable acidic solution if the pH is too high.

o Cause 2: Presence of electrolytes. Salts from other ingredients can shield the negative
charges on the polymer backbone, reducing repulsion and causing the polymer to coll, thus
decreasing viscosity.
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e Solution 2: If possible, add the Carbomer 980 and neutralize it before adding any saline
ingredients. If electrolytes are necessary, a higher concentration of Carbomer 980 may be
required to achieve the target viscosity.

o Cause 3: Excessive shear after neutralization. High-speed mixing after the gel has formed
can break the polymer network.

e Solution 3: Use slow, gentle mixing once the gel is formed.

Problem: The gel is cloudy.

o Cause 1: Entrapped air bubbles from excessive agitation.

e Solution 1: Mix gently, especially after neutralization. Allowing the gel to stand for several
hours can help bubbles to dissipate. A vacuum deaeration process can also be used.

e Cause 2: Incompatibility with other ingredients.

e Solution 2: Review the formulation for any incompatible components. Prepare smaller test
batches to identify the problematic ingredient.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-carbomer-980-gels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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